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Compound of Interest

Compound Name: Dodecyl methyl sulfoxide

Cat. No.: B1580661

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl methyl sulfoxide (DMSO-d12) is a long-chain alkyl sulfoxide that has garnered
interest in various scientific fields, including pharmaceuticals and material science. Its
amphiphilic nature, stemming from a polar sulfoxide head group and a long hydrophobic
dodecyl chain, imparts surfactant-like properties, making it a candidate for applications in drug
delivery, formulation, and as a reagent in organic synthesis. This technical guide provides a
comprehensive overview of the core physicochemical properties of Dodecyl methyl sulfoxide,
supported by experimental protocols and data presented for clarity and comparative analysis.

Core Physicochemical Properties

The fundamental physicochemical characteristics of Dodecyl methyl sulfoxide are
summarized in the table below. These properties are crucial for understanding its behavior in
various systems and for its application in research and development.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1580661?utm_src=pdf-interest
https://www.benchchem.com/product/b1580661?utm_src=pdf-body
https://www.benchchem.com/product/b1580661?utm_src=pdf-body
https://www.benchchem.com/product/b1580661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C13H280S --INVALID-LINK--
Molecular Weight 232.43 g/mol --INVALID-LINK--
Physical Form Solid --INVALID-LINK--
Melting Point 59-63 °C (lit.) --INVALID-LINK--
Boiling Point 356.1 + 11.0 °C (Predicted) --INVALID-LINK--
Density 0.920 £ 0.06 g/cm3 (Predicted)  --INVALID-LINK--
Solubility Data not available

Critical Micelle Concentration
(CMC)

Data not available

Note: Experimental data for boiling point, density, solubility, and Critical Micelle Concentration
(CMC) of Dodecyl methyl sulfoxide are not readily available in the reviewed literature. The
provided values for boiling point and density are predictions and should be used with caution.
The absence of experimental solubility and CMC data highlights a gap in the comprehensive
characterization of this compound.

Experimental Protocols

Detailed experimental methodologies are essential for the accurate determination of the
physicochemical properties of Dodecyl methyl sulfoxide. Below are generalized protocols for
key experiments, which can be adapted for this specific compound.

Synthesis of Dodecyl Methyl Sulfoxide

Dodecyl methyl sulfoxide can be synthesized via the oxidation of its corresponding sulfide,
dodecyl methyl sulfide. Acommon and effective method is oxidation using sodium periodate.

Workflow for the Synthesis of Dodecyl Methyl Sulfoxide:
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Caption: A generalized workflow for the synthesis of Dodecyl methyl sulfoxide.
Protocol:

» Dissolution: Dissolve dodecyl methyl sulfide in a suitable solvent system, such as a mixture
of methanol and water.

o Oxidation: Add a stoichiometric amount of sodium periodate to the solution. The reaction is
typically stirred at room temperature for a specified period.

e Monitoring: The progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Work-up: Once the reaction is complete, the reaction mixture is quenched, and the product is
extracted using an appropriate organic solvent.

 Purification: The crude product is then purified, for example, by recrystallization from a
suitable solvent or by column chromatography on silica gel.

Determination of Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is a fundamental property of surfactants, marking the
concentration at which micelles begin to form. For a nonionic surfactant like Dodecyl methyl
sulfoxide, the surface tension method is a highly suitable technique for CMC determination.[1]

Experimental Workflow for CMC Determination by Surface Tension Method:
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Caption: Workflow for determining the Critical Micelle Concentration (CMC).

Protocol:

o Solution Preparation: Prepare a series of aqueous solutions of Dodecyl methyl sulfoxide

with varying concentrations, spanning a range expected to include the CMC.

o Surface Tension Measurement: Measure the surface tension of each solution using a

tensiometer (e.g., a Du Nouy ring tensiometer or a Wilhelmy plate tensiometer). Ensure

temperature control throughout the measurements.

o Data Plotting: Plot the measured surface tension values as a function of the logarithm of the

Dodecyl methyl sulfoxide concentration.

o CMC Determination: The resulting plot will typically show two linear regions with different

slopes. The concentration at the intersection of these two lines corresponds to the CMC.[1]

Applications in Drug Development

While specific applications of Dodecyl methyl sulfoxide in drug development are not

extensively documented, its structural similarity to Dimethyl Sulfoxide (DMSO), a well-known

penetration enhancer and solvent in pharmaceutical formulations, suggests potential utility in

this area.[2] The long dodecyl chain may also enable its use in forming micellar drug delivery

systems for hydrophobic drugs.

Logical Relationship in Drug Formulation:
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Caption: Potential applications of Dodecyl methyl sulfoxide in drug development.

Conclusion

Dodecyl methyl sulfoxide is a molecule with interesting physicochemical properties that
suggest its potential utility in various scientific and industrial applications, particularly in the
realm of drug formulation and delivery. However, a significant lack of experimentally determined
data for key properties such as solubility and Critical Micelle Concentration currently limits its
widespread application. Further research to fully characterize this compound is warranted to
unlock its full potential. The experimental protocols outlined in this guide provide a framework

for undertaking such a comprehensive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Physicochemical
Properties of Dodecyl Methyl Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580661#physicochemical-properties-of-dodecyl-
methyl-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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